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Compound of Interest

Compound Name: CCR7 Ligand 1

Cat. No.: B2820829 Get Quote

Essential guidance for the safe handling and disposal of CCR7 Ligand 1, ensuring the

protection of laboratory personnel and the environment.

For researchers, scientists, and drug development professionals, the proper management of

chemical reagents is paramount. This document provides a comprehensive, step-by-step guide

to the safe disposal of CCR7 Ligand 1, a small molecule allosteric antagonist for the human

CC chemokine receptor 7. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring compliance with local regulations.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and

a lab coat. All handling of CCR7 Ligand 1, particularly in its powdered form, should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation

of dust or aerosols.

In the event of a spill, prevent further leakage and absorb the material with an inert, non-

combustible absorbent material such as diatomite or universal binders. Following absorption,

decontaminate the affected surfaces by scrubbing with alcohol and dispose of the

contaminated materials as hazardous waste according to the procedures outlined below.[1][2]

[3][4]
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Step-by-Step Disposal Procedure
The disposal of CCR7 Ligand 1 must be carried out in accordance with all applicable federal,

state, and local environmental regulations. The following procedure provides a general

framework; however, it is imperative to consult the specific Safety Data Sheet (SDS) provided

by the manufacturer and your institution's Environmental Health and Safety (EHS) department

for detailed guidance.

Waste Identification and Segregation:

Treat all unused CCR7 Ligand 1, as well as any materials contaminated with it (e.g.,

pipette tips, tubes, absorbent paper), as chemical waste.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.

Containerization:

Place solid CCR7 Ligand 1 waste and contaminated disposables into a clearly labeled,

leak-proof hazardous waste container.

For solutions of CCR7 Ligand 1, use a designated, sealed, and chemical-resistant

container. If the original container is used, ensure the label is intact and legible.

Labeling:

Label the hazardous waste container with the full chemical name ("CCR7 Ligand 1" or

"CCR7-Cmp2105"), the approximate quantity of waste, and the date of accumulation.

Include any relevant hazard warnings as indicated on the product's SDS.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated hazardous

waste accumulation area, away from incompatible materials such as strong acids, bases,

and oxidizing agents.[2]

Professional Disposal:
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Arrange for the collection and disposal of the hazardous waste through your institution's

EHS department or a licensed chemical waste disposal contractor.

Never dispose of CCR7 Ligand 1 down the drain or in the regular trash.

Quantitative Data Summary
While specific quantitative data for the disposal of CCR7 Ligand 1 is not readily available, the

following table summarizes key storage and solubility information pertinent to its handling.

Parameter Value Source

Storage Temperature (Solid) -20°C, stored under nitrogen MedchemExpress

Storage Temperature (In

Solvent)

-80°C (6 months); -20°C (1

month)
MedchemExpress

Solubility in DMSO 100 mg/mL (210.28 mM) MedchemExpress

Experimental Workflow and Logical Relationships
The following diagram illustrates the logical workflow for the proper disposal of CCR7 Ligand
1, from initial handling to final disposal.
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CCR7 Ligand 1 Disposal Workflow

1. Don Personal
Protective Equipment (PPE)

2. Handle in a Ventilated Area
(e.g., Fume Hood)

3. Segregate Waste:
Unused ligand and

contaminated materials
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4. Place in a Labeled,
Leak-Proof Hazardous

Waste Container

5. Store Securely in a
Designated Waste Area

6. Arrange for Professional
Disposal via EHS

Absorb with Inert Material

Decontaminate Surface
with Alcohol

Dispose of Contaminated
Material as Hazardous Waste

Click to download full resolution via product page

Figure 1. A flowchart outlining the key steps for the safe disposal of CCR7 Ligand 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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